Cas no 477335-02-7 (2,2':5',2''-Terthiophene,5-bromo-3'-decyl-)

• Product Name: 2,2':5',2''-Terthiophene,5-bromo-3'-decyl-
• CAS No: 477335-02-7
• MF: C₂₂H₂₇BrS₃
• MW: 467.548781633377
• MDL: MFCD04038856
• CID: 328599
• PubChem ID: 3694634
• Update Time: 2025-05-19

2,2':5',2''-Terthiophene,5-bromo-3'-decyl- Chemical and Physical Properties

Names and Identifiers

• 2,2':5',2''-Terthiophene,5-bromo-3'-decyl-
• 2-(5-bromothiophen-2-yl)-3-decyl-5-thiophen-2-ylthiophene
• 5-BROMO-3'-DECYL-2,2':5',2''-TERTHIOPHENE
• 2-(5-bromothiophen-2-yl)-3-decyl-5-(thiophen-2-yl)thiophene
• I09-2344
• 5-BROMO-3'-DECYL-2,2'
• 477335-02-7
• DTXSID90395154
• FT-0677009
• AKOS015835606

• MDL： MFCD04038856
• Inchi： 1S/C22H27BrS3/c1-2-3-4-5-6-7-8-9-11-17-16-20(18-12-10-15-24-18)26-22(17)19-13-14-21(23)25-19/h10,12-16H,2-9,11H2,1H3
• InChI Key： LHZNRGNRMWICSY-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=C(C=C(C3=CC=CS3)S2)CCCCCCCCCC)S1

Computed Properties

• Exact Mass: 466.04600
• Monoisotopic Mass: 466.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 26
• Rotatable Bond Count: 11
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.5
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• Density: 1.265
• Boiling Point: 508 ºCat 760 mmHg
• Flash Point: 261ºC
• Refractive Index: 1.591
• PSA: 84.72000
• LogP: 9.65080

2,2':5',2''-Terthiophene,5-bromo-3'-decyl- Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes Bi- and oligothiophenes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes

Additional information on 2,2':5',2''-Terthiophene,5-bromo-3'-decyl-

Comprehensive Analysis of 2,2':5',2''-Terthiophene,5-bromo-3'-decyl- (CAS No. 477335-02-7)

The compound 2,2':5',2''-Terthiophene,5-bromo-3'-decyl- (CAS No. 477335-02-7) is a highly specialized organic molecule that has garnered significant attention in the fields of materials science and organic electronics. With its unique terthiophene backbone and functional modifications, this compound plays a pivotal role in advanced applications such as organic semiconductors, photovoltaic devices, and sensors. Its molecular structure, characterized by a bromo substitution and a decyl side chain, offers exceptional tunability for optoelectronic properties, making it a subject of intense research.

In recent years, the demand for organic electronic materials has surged, driven by the need for flexible, lightweight, and sustainable alternatives to traditional silicon-based technologies. Researchers and industry professionals frequently search for terms like "terthiophene derivatives applications" or "bromo-functionalized organic semiconductors", reflecting the growing interest in this niche. The 5-bromo-3'-decyl modification in particular enhances the compound's solubility and charge transport characteristics, addressing key challenges in device fabrication.

One of the most compelling aspects of CAS No. 477335-02-7 is its potential in solar cell technologies. As the world shifts toward renewable energy, organic photovoltaics (OPVs) have emerged as a promising solution. The terthiophene core acts as an efficient light harvester, while the bromo group facilitates cross-coupling reactions for further functionalization. This dual functionality aligns with trending search queries such as "high-efficiency OPV materials" and "sustainable organic electronics", underscoring its relevance in current scientific discourse.

Beyond energy applications, 2,2':5',2''-Terthiophene,5-bromo-3'-decyl- exhibits remarkable performance in chemical sensing. Its conjugated system and electron-rich thiophene rings enable selective interactions with analytes, a feature highly sought after in environmental monitoring and healthcare diagnostics. Online searches for "thiophene-based sensors" or "conductive polymer detectors" often lead to discussions about this compound's versatility.

Synthetically, the introduction of the decyl chain in CAS No. 477335-02-7 exemplifies a strategic approach to balancing processability and performance. Long alkyl chains improve solubility in common organic solvents, a critical factor for inkjet printing or spin-coating techniques—topics frequently explored under search terms like "solution-processable organic semiconductors". This adaptability positions the compound as a frontrunner for next-generation printed electronics.

In summary, 2,2':5',2''-Terthiophene,5-bromo-3'-decyl- represents a convergence of innovation and practicality in modern chemistry. Its multifaceted applications, from renewable energy to smart materials, resonate with global trends and user inquiries, cementing its status as a cornerstone in advanced material development. As research progresses, this compound is poised to unlock new possibilities in technology and sustainability.